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Compound of Interest

Compound Name: 2,4,6-Trimethylbenzophenone

Cat. No.: B177196

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals
and should not be considered a substitute for a formal Safety Data Sheet (SDS). Always refer
to the official SDS and your institution's safety protocols before handling any chemical.

Introduction

2,4,6-Trimethylbenzophenone, also known as phenyl(2,4,6-trimethylphenyl)methanone, is an
organic compound with applications in various research and development sectors.[1] A
thorough understanding of its potential hazards and the implementation of appropriate safety
precautions are paramount for its safe use in a laboratory or industrial setting. This guide
provides a comprehensive overview of the safety and handling procedures for 2,4,6-
Trimethylbenzophenone, compiled from available safety data sheets and toxicological
information.

Hazard Identification and Classification

2,4,6-Trimethylbenzophenone is classified as a hazardous substance according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[1][2][3][4]

GHS Classification:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2][3][4]
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o Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.[1][2][3][4]

e Hazardous to the aquatic environment, acute hazard (Category 1): Very toxic to aquatic life.

[1](21[3]

e Hazardous to the aquatic environment, chronic hazard (Category 1): Very toxic to aquatic life
with long lasting effects.[1][2][3]

Hazard Statements (H-Statements):

H302: Harmful if swallowed.[1][2][3][4]

H319: Causes serious eye irritation.[1][2][3][4]

H400: Very toxic to aquatic life.[1][3]

H410: Very toxic to aquatic life with long lasting effects.[1][2][3]
Signal Word: Warning[2][4]

Pictograms:

e GHSO07: Exclamation Mark (for Acute Toxicity and Eye Irritation)
e GHSO09: Environment (for Aquatic Toxicity)

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,4,6-Trimethylbenzophenone is
presented in the table below.
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Property Value Reference
CAS Number 954-16-5 [1112]
Molecular Formula Ci16H160 5161071
Molecular Weight 224.30 g/mol [31[5]
Appearance Solid [2]

Melting Point 20-36°C [2]

Boiling Point > 300 °C at 101.3 kPa [2]

Flash Point 166 °C [2]
Auto-ignition Temperature 498 °C [2]

Water Solubility

3 mg/L at 20 °C

[2]

log Pow (Octanol/Water

Partition Coefficient)

4.41

[2]

Vapor Pressure

0.043 Pa at 25 °C

[2]

Density

111

[2]

Toxicological Information

The toxicological data for 2,4,6-Trimethylbenzophenone is summarized in the following

tables.
Route Species Value Reference
Oral LD50: 844 mg/kg bw [2]
LD50: > 2000 mg/kg
Dermal [2]
bw
Inhalation No data available [2]
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Ecotoxicity
Species Endpoint Value Exposure Time Reference
Fish
(Oncorhynchus LC50 1.03 mg/L 96 h [2]
myKkiss)
Aquatic
Invertebrates EC50 0.91 mg/L 48 h [2]
(Daphnia)
Algae EC50 16.4 mg/L 72 h 2]
Microorganisms IC50 > 100 mg/L 3h [2]

Experimental Protocols

The toxicity data presented in this guide are likely derived from standardized testing protocols,
such as those established by the Organisation for Economic Co-operation and Development
(OECD). Below are outlines of the probable methodologies.

Acute Oral Toxicity (bhased on OECD Guideline 401 - now
superseded)

This test provides information on the health hazards likely to arise from a single oral exposure
to a substance.[8]

Methodology:
o Test Animals: Typically, rodent species are used.

o Administration: The test substance is administered orally by gavage in graduated doses to
several groups of experimental animals, with one dose per group.[8]

o Dosage: Doses are selected based on a preliminary range-finding test. The volume of liquid
administered should not exceed 1 ml/100 g body weight for rodents.[8]

o Observation: Animals are observed for effects and mortality over a set period.
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o Endpoint: The LD50 (median lethal dose) is statistically derived, representing the single dose
expected to cause death in 50% of the animals.[8]

Fish, Acute Toxicity Test (based on OECD Guideline 203)

This test determines the concentration of a substance that is lethal to 50% of a test fish
population over a short exposure period.[3][5][9][10]

Methodology:

Test Organism: A recommended fish species, such as Zebrafish (Danio rerio) or Rainbow
Trout (Oncorhynchus mykiss), is used.[2][5]

» Exposure: Fish are exposed to the test substance in a series of concentrations for 96 hours.

[315]1€]

» Conditions: The test can be static, semi-static, or flow-through, with controlled temperature
and photoperiod.[9]

o Observations: Mortalities and any abnormal behaviors are recorded at 24, 48, 72, and 96
hours.[3][9]

e Endpoint: The LC50 (lethal concentration) is calculated.[5]

Daphnia sp., Acute Immobilisation Test (based on OECD
Guideline 202)

This test assesses the acute toxicity of a substance to aquatic invertebrates.[1][11][12][13]
Methodology:

e Test Organism: Young daphnids (e.g., Daphnia magna), less than 24 hours old, are used.[11]
[12]

o Exposure: The daphnids are exposed to a range of concentrations of the test substance for
48 hours.[1][11][12]
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e Conditions: The test is conducted under static or semi-static conditions with controlled
temperature and light cycles.[12]

e Observation: Immobilisation (the inability to swim within 15 seconds after gentle agitation) is
recorded at 24 and 48 hours.[1][11]

o Endpoint: The EC50 (the concentration that immobilizes 50% of the daphnids) is calculated.
[11]

Safety and Handling Precautions
Engineering Controls

e Use in a well-ventilated area.[12]
o Employ local exhaust ventilation to control airborne dust or vapors.

o Ensure that eyewash stations and safety showers are readily accessible.[13]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[2]
» Skin Protection: Wear impervious protective gloves and clothing.[2]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an appropriate particulate filter.[1][2]

Hygiene Measures

» Do not eat, drink, or smoke when using this product.[1][2]
» Wash hands thoroughly after handling.[1][2]

o Take off contaminated clothing immediately.

Storage and Disposal

» Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[9][13]
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Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations. This material and its container must be disposed of as hazardous
waste.[2][12] Avoid release to the environment.[1][2][12]

Emergency Procedures
First-Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[2][4]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash off with soap
and plenty of water.[2][4]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[1][2]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you
feel unwell.[1]

Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, foam, water spray, or carbon dioxide.[9]

Unsuitable Extinguishing Media: Do not use a solid stream of water as it may scatter and
spread the fire.[9]

Specific Hazards: Hazardous combustion products may include carbon monoxide and
carbon dioxide.[9]

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[9]

Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Avoid dust formation. Wear appropriate personal protective equipment.[2]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[1]

» Methods for Cleaning Up: Take up mechanically and collect in suitable containers for
disposal.[1] For solid spills, carefully sweep up the material to avoid creating dust.[4][14]

Visualized Workflows

The following diagrams illustrate key safety and handling workflows for 2,4,6-

Trimethylbenzophenone.

Handling
Storage
Wear appropriate PPE:
Designated, well-ventilated, - Safety goggles
cool, and dry area - Gloves
- Lab coat
Y

Use in a fume hood or

Tightly sealed original container with local exhaust ventilation

Y A 4
Store away from Wash hands after handling.
oxidizing agents No eating, drinking, or smoking.

Click to download full resolution via product page

Caption: Standard Handling and Storage Workflow.
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Caption: Emergency Response for Spills.
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Caption: First-Aid Measures Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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